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Compound of Interest

Compound Name: TC-2559 difumarate

Cat. No.: B611237 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TC-2559 difumarate is a potent and selective partial agonist for the α4β2 subtype of neuronal

nicotinic acetylcholine receptors (nAChRs).[1] With an EC50 value of 0.18 µM for the α4β2

receptor, it demonstrates significant selectivity over other nAChR subtypes, including α2β4,

α4β4, α3β4, α3β2, and α7.[2] This selectivity makes TC-2559 a valuable research tool for

investigating the physiological and pathological roles of α4β2 nAChRs, which are implicated in

various CNS functions and disorders such as pain, cognitive deficits, and neuropsychiatric

conditions.[2][3] In cell-based assays, TC-2559 has been shown to activate α4β2 receptors,

leading to downstream cellular responses like calcium influx and increased dopamine neuronal

activity.[2][4]

These application notes provide a detailed protocol for the proper dissolution and use of TC-
2559 difumarate for in vitro cell culture experiments.

Properties and Solubility of TC-2559 Difumarate
A summary of the key properties and solubility data for TC-2559 difumarate is presented

below. The compound is readily soluble in water and DMSO.[5][3]
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Property Value Reference

Chemical Name

4-(5-ethoxy-3-pyridinyl)-N-

methyl-(3E)-3-buten-1-amine

difumarate

Molecular Weight 438.43 g/mol

CAS Number 2454492-41-0

Purity ≥98%

Max Solubility (Water) 100 mM (43.84 mg/mL)

Solubility (DMSO) Soluble [3]

EC50 (α4β2 nAChR) 0.18 µM [1][2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution

This protocol describes the preparation of a sterile, high-concentration stock solution of TC-
2559 difumarate. The choice of solvent (water or DMSO) depends on the experimental

requirements and the tolerance of the cell line to the solvent.

Materials:

TC-2559 difumarate powder

Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, recommended for water-based solutions)[6]

Sterile 0.22 µm syringe filter (mandatory for water-based solutions)[1]

Procedure:
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Calculate the Required Mass: Based on the desired stock concentration and volume,

calculate the mass of TC-2559 difumarate needed.

Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight (mg/mmol)

Example for a 10 mM stock in 1 mL: Mass = 10 mmol/L x 0.001 L x 438.43 mg/mmol =

4.38 mg

Weigh the Compound: Carefully weigh the calculated amount of TC-2559 difumarate
powder in a sterile microcentrifuge tube.

Add Solvent:

For a Water-Based Stock: Add the calculated volume of sterile, nuclease-free water to the

tube.

For a DMSO-Based Stock: Add the calculated volume of sterile DMSO to the tube.

Dissolve the Compound:

Vortex the solution thoroughly for 1-2 minutes.

If using water and the compound does not fully dissolve, warm the tube to 37°C and use

an ultrasonic bath for 5-10 minutes to aid dissolution.[6]

Sterilization (Crucial for Water-Based Stocks):

If you prepared a water-based stock solution, it must be sterile-filtered.[1] Draw the

solution into a sterile syringe, attach a 0.22 µm syringe filter, and dispense the filtered

solution into a new sterile tube. This step is critical to prevent contamination of cell

cultures.

DMSO stocks at high concentrations (≥10 mM) are generally considered self-sterilizing

and may not require filtration.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots as recommended in Section 5.
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Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the high-concentration stock solution into the final

working concentration in cell culture medium.

Materials:

Prepared TC-2559 difumarate stock solution (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the TC-2559 difumarate stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your cell culture medium.

Formula (M1V1 = M2V2): V1 = (M2 x V2) / M1

M1 = Concentration of stock solution

V1 = Volume of stock solution to add

M2 = Desired final concentration

V2 = Final volume of cell culture medium

Example: To prepare 10 mL of medium with a final TC-2559 concentration of 10 µM from a

10 mM stock:

V1 = (10 µM x 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Prepare Working Solution: Add the calculated volume (10 µL in the example) of the stock

solution to the pre-warmed cell culture medium.
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Mix Thoroughly: Gently mix the medium by pipetting up and down or by swirling the

flask/plate to ensure a homogenous concentration.

Vehicle Control: Prepare a vehicle control by adding the same volume of the solvent (water

or DMSO) used for the stock solution to an equivalent volume of cell culture medium. The

final solvent concentration should be consistent across all experimental and control groups

and should not exceed a level toxic to the cells (typically <0.1% for DMSO).

Cell Treatment: The prepared working solution is now ready to be added to your cell cultures.
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Caption: Signaling pathway of TC-2559 difumarate at the α4β2 nAChR.
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Caption: Experimental workflow for using TC-2559 difumarate in cell culture.
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Storage and Stability
Proper storage is essential to maintain the activity and integrity of TC-2559 difumarate.

Powder: The solid compound should be stored desiccated at room temperature or at -20°C

for long-term storage (months to years).[2][3]

Stock Solutions:

Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Protect solutions from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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